N-benzyl-2-(4-fluorophenyl)sulfonylacetamide
Overview
Description
“N-benzyl-2-(4-fluorophenyl)sulfonylacetamide” is a chemical compound with the molecular formula C15H14FNO3S . It has a molecular weight of 307.34 . This product is intended for research use only and is not intended for human or veterinary use.
Molecular Structure Analysis
The molecular structure of “N-benzyl-2-(4-fluorophenyl)sulfonylacetamide” consists of a benzyl group (C6H5CH2-) attached to an acetamide group (CH3CONH-) that is sulfonylated with a 4-fluorophenyl group . For a detailed molecular structure, it’s recommended to refer to specialized chemical databases or software.Scientific Research Applications
Corrosion Inhibition
A compound similar to N-benzyl-2-(4-fluorophenyl)sulfonylacetamide, namely 4-benzyl-2-(3-(4-fluorophenyl)-2-oxopropyl)-6-phenylpyridazin-3(2H)-one (BOPP), has been used as a corrosion inhibitor for carbon steel in an acidic environment . The compound was found to hinder corrosion effectively, with the performance of inhibition improving with the amount of BOPP .
Flame Retardancy
A fluorine-containing diphenylphosphine oxide derivative, benzyl(4-fluorophenyl)phenylphosphine oxide (BFPPO), has been used to improve the flame retardancy of epoxy resin . The BFPPO-modified epoxy resin achieved a limiting oxygen index of 34.0% and a UL-94 V-0 rating when the phosphorus content was 0.9 wt.% .
Dielectric Properties
The same BFPPO-modified epoxy resin also exhibited improved dielectric properties . The incorporation of BFPPO reduced the dielectric constant and dielectric loss factor of the epoxy resin at different frequencies .
Advanced Electronic Materials
Due to its improved flame retardancy and dielectric properties, BFPPO-modified epoxy resin has potential applications in the field of advanced electronic materials .
Adhesion Properties
In a related study, the crystal plane (110) in pure iron was employed to imitate the adhesion properties of our inhibitor .
Quantum Chemical Assessments
The anti-corrosion characteristics of BOPP were assessed using quantum chemical assessments . This could potentially be an area of application for N-benzyl-2-(4-fluorophenyl)sulfonylacetamide as well.
Mechanism of Action
properties
IUPAC Name |
N-benzyl-2-(4-fluorophenyl)sulfonylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO3S/c16-13-6-8-14(9-7-13)21(19,20)11-15(18)17-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITXQSSDVHSJKQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CS(=O)(=O)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401327085 |
Source
|
| Record name | N-benzyl-2-(4-fluorophenyl)sulfonylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401327085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
16.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID51090303 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-benzyl-2-(4-fluorophenyl)sulfonylacetamide | |
CAS RN |
895480-04-3 |
Source
|
| Record name | N-benzyl-2-(4-fluorophenyl)sulfonylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401327085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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